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Introduction
Macrophages play a critical role in tissue homeostasis and the clearance of cellular debris,

pathogens, and malignant cells through a process known as phagocytosis. This process is

tightly regulated by a balance of pro-phagocytic "eat me" signals and anti-phagocytic "don't eat

me" signals. One of the most well-characterized "don't eat me" signals is the interaction

between CD47 on the surface of target cells and the signal regulatory protein α (SIRPα) on

macrophages.

Recent studies have highlighted the importance of the cis interaction between CD47 and

SIRPα on the macrophage surface itself. This interaction is thought to modulate the availability

of SIRPα to bind to CD47 in trans on target cells, thereby influencing the threshold for

phagocytosis. Understanding the dynamics of this cis interaction is crucial for the development

of novel immunotherapies that aim to enhance macrophage-mediated clearance of cancer cells

by blocking the CD47-SIRPα checkpoint.

These application notes provide a comprehensive experimental guide for researchers to

investigate the role of cis-CD47 in macrophage phagocytosis. The protocols detailed below

cover macrophage preparation, in vitro phagocytosis assays, and methods for data

quantification and analysis.
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Key Signaling Pathways
The regulation of macrophage phagocytosis is a complex process involving multiple signaling

pathways. The binding of opsonins, such as antibodies, to target cells triggers activating

signals through Fc receptors (FcRs) on macrophages. This leads to the phosphorylation of

immunoreceptor tyrosine-based activation motifs (ITAMs) and the activation of downstream

kinases like Syk and PI3K, ultimately promoting actin cytoskeleton rearrangement and

engulfment of the target.

Conversely, the interaction of CD47 on a target cell with SIRPα on a macrophage initiates an

inhibitory cascade. This involves the recruitment of phosphatases SHP-1 and SHP-2 to the

immunoreceptor tyrosine-based inhibition motifs (ITIMs) of SIRPα, which counteracts the pro-

phagocytic signals. The cis interaction of CD47 with SIRPα on the macrophage membrane is

thought to sequester SIRPα, thereby raising the threshold for the inhibitory signal to be

triggered by trans interactions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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